Cas no 118959-33-4 (1-Benzyl-1H-indole-3-carbonitrile)

• Product Name: 1-Benzyl-1H-indole-3-carbonitrile
• CAS No: 118959-33-4
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• CID: 3061463
• PubChem ID: 755331
• Update Time: 2025-04-21

1-Benzyl-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-indole-3-carbonitrile
• 1-benzylindole-3-carbonitrile
• REGID_for_CID_755331
• AKOS000509714
• CCG-108203
• HMS2316F19
• EU-0073902
• 118959-33-4
• CHEMBL1559946
• STK285554
• MLS000061536
• SR-01000453847
• SR-01000453847-1
• Oprea1_428447
• HMS1611G21
• SMR000070715
• AE-848/11105278
• Oprea1_009550

• MDL： MFCD01211622
• Inchi： 1S/C16H12N2/c17-10-14-12-18(11-13-6-2-1-3-7-13)16-9-5-4-8-15(14)16/h1-9,12H,11H2
• InChI Key： DMYNZVMECAXLQU-UHFFFAOYSA-N
• SMILES： N#CC1C2C(=CC=CC=2)N(CC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 232.100048391Da
• Monoisotopic Mass: 232.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles